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Compound of Interest

Compound Name: Clk-IN-T3

Cat. No.: B608927 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for the handling and disposal of

Clk-IN-T3, a potent and selective CDC-like kinase (CLK) inhibitor. Adherence to these

protocols is critical to ensure the safety of all laboratory personnel and to maintain a secure

research environment. This document is intended for researchers, scientists, and drug

development professionals.

Essential Safety and Handling Information
Clk-IN-T3 is a potent chemical compound that requires careful handling to avoid potential

health hazards. The Global Harmonized System (GHS) classifies Clk-IN-T3 as causing skin

irritation (Category 2) and serious eye irritation (Category 2A)[1]. Therefore, appropriate

personal protective equipment (PPE) and handling procedures are mandatory.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of Clk-IN-T3 is fundamental for

its safe handling and storage.
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Property Value Reference

Molecular Formula C₂₈H₃₀N₆O₂ [1]

Molecular Weight 482.58 g/mol [1]

Appearance Solid MedChemExpress SDS

CAS Number 2109805-56-1 [1]

Storage and Stability
Proper storage is crucial to maintain the integrity of Clk-IN-T3 and to prevent accidental

exposure.

Condition Temperature Duration

Powder -20°C 3 years

4°C 2 years

In solvent -80°C 6 months

-20°C 1 month

Source: MedChemExpress, InvivoChem

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is required when handling Clk-IN-T3,

particularly in its powdered form. The focus is on preventing skin and eye contact, as well as

inhalation of the powder.
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PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant. Nitrile

gloves are a suitable minimum.

Consider double-gloving when

handling larger quantities.

Body Protection Lab Coat/Gown
A fully buttoned lab coat or a

disposable gown.

Eye and Face Protection Safety Goggles/Face Shield

Chemical splash goggles are

mandatory. A face shield

should be worn in addition to

goggles when there is a risk of

splashing or aerosolization.

Respiratory Protection Respirator

Recommended when handling

the powder outside of a

certified chemical fume hood

or other ventilated enclosure.

An N95 or higher-rated

respirator should be used.

Note: Always inspect PPE for integrity before use.

Step-by-Step Handling and Disposal Plan
This section provides a procedural workflow for the safe handling of Clk-IN-T3 from receipt to

disposal.

Operational Plan: From Receipt to Experiment
Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (lab coat, gloves, and safety goggles) before opening the package.

Open the package in a designated area, preferably within a chemical fume hood.
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Verify the container label matches the order information.

Preparation of Stock Solutions:

All weighing and preparation of stock solutions of powdered Clk-IN-T3 must be conducted

in a certified chemical fume hood, a glove box, or another suitable ventilated enclosure to

minimize inhalation risk.

Use a dedicated set of spatulas and weighing papers for Clk-IN-T3.

When dissolving, add the solvent slowly to the powder to avoid splashing. Clk-IN-T3 is

soluble in DMSO[2].

Clearly label all solutions with the compound name, concentration, solvent, date, and your

initials.

Experimental Use:

Always wear the full complement of required PPE during experiments involving Clk-IN-T3.

Handle all solutions containing Clk-IN-T3 with care to avoid splashes and aerosol

formation.

Work in a well-ventilated area.

After handling, wash hands thoroughly with soap and water, even if gloves were worn.

Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Evacuate and Alert:

Alert others in the immediate vicinity of the spill.

If the spill is large or involves a significant amount of powder outside of a containment

device, evacuate the area and contact the laboratory safety officer.
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Contain and Clean:

For small spills, wear appropriate PPE, including respiratory protection.

If the spill is a powder, gently cover it with a damp paper towel to avoid creating dust.

If the spill is a liquid, absorb it with an inert absorbent material (e.g., vermiculite, sand, or a

commercial spill kit absorbent).

Carefully collect the absorbed material and contaminated cleaning materials into a sealed,

labeled container for hazardous waste disposal.

Decontaminate the spill area with a suitable cleaning agent (e.g., a detergent solution

followed by a rinse with 70% ethanol).

Disposal Plan
All waste materials contaminated with Clk-IN-T3 must be treated as hazardous chemical

waste.

Waste Segregation:

Collect all solid waste (e.g., contaminated gloves, weighing papers, pipette tips) in a

dedicated, clearly labeled, and sealed hazardous waste container.

Collect all liquid waste containing Clk-IN-T3 in a separate, sealed, and clearly labeled

hazardous waste container. Do not mix with other incompatible waste streams.

Disposal Procedure:

Dispose of all hazardous waste through your institution's environmental health and safety

(EHS) office.

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

Do not pour any solution containing Clk-IN-T3 down the drain[1].
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Visual Workflow for Safe Handling of Clk-IN-T3
The following diagram illustrates the key steps and decision points in the safe handling and

disposal of Clk-IN-T3.
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Safe Handling and Disposal Workflow for Clk-IN-T3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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